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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

Technical Support Center: 2-Propoxyethanol
Safety in the Laboratory

This technical support center provides guidance for researchers, scientists, and drug
development professionals on mitigating the health risks associated with 2-Propoxyethanol
exposure in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What are the primary health risks associated with 2-Propoxyethanol exposure?

Al: 2-Propoxyethanol is a hazardous chemical that can cause severe eye irritation.[1][2] It
can be harmful if absorbed through the skin and may cause skin and respiratory tract irritation.
[1][2] There is also a risk of blood abnormalities, and potential damage to the liver and kidneys.
[1] Animal studies suggest it may have adverse reproductive effects.[1] Ingesting 2-
Propoxyethanol may lead to irritation of the digestive tract.[1]

Q2: What are the signs and symptoms of 2-Propoxyethanol exposure?

A2: Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and
vomiting.[3] Eye contact can result in severe irritation, while skin contact may cause irritation.[1]
Inhalation of vapors may lead to respiratory tract irritation, dizziness, or suffocation.[1]

Q3: What personal protective equipment (PPE) is required when handling 2-Propoxyethanol?
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A3: Appropriate PPE is crucial to prevent exposure. This includes:

» Eye Protection: Chemical safety goggles or eyeglasses that comply with OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166.[1][3]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[1]

[2][3]

o Respiratory Protection: If exposure limits are exceeded or if irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Q4: What are the proper storage conditions for 2-Propoxyethanol?

A4: Store 2-Propoxyethanol in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[1][2] Keep the container tightly closed and store it away from incompatible
substances like strong oxidizing agents.[1][3] It is also recommended to store it under a
nitrogen blanket and regularly check inhibitor levels to maintain peroxide levels below 1%.[1]

Q5: How should I dispose of 2-Propoxyethanol waste?

A5: Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1] It is essential to
consult state and local hazardous waste regulations for complete and accurate classification.[1]
Do not empty into drains.[3]

Troubleshooting Guide

Problem: | accidentally spilled a small amount of 2-Propoxyethanol on my lab bench.
Solution:

» Alert others: Inform colleagues in the immediate area of the spill.[4][5]

o Ensure proper ventilation: Work in a well-ventilated area or a fume hood.[1]

o Wear appropriate PPE: Put on chemical safety goggles, gloves, and a lab coat.[1][4]
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o Contain the spill: Use an inert absorbent material like vermiculite, sand, or earth to absorb
the spill.[1]

o Collect the waste: Place the absorbent material into a suitable, closed container for disposal.

[1][6]

o Clean the area: Wipe down the spill area with a suitable solvent and then with soap and
water.

» Dispose of waste properly: Label the waste container and dispose of it as hazardous waste
according to your institution's guidelines.[7]

Problem: | think | may have inhaled 2-Propoxyethanol vapors and feel dizzy.

Solution:

Move to fresh air immediately.[1]

Seek medical attention.[1]

Inform your supervisor about the potential exposure.

If breathing is difficult, a trained person should administer oxygen.[1] If breathing has
stopped, provide artificial respiration.[1]

Problem: 2-Propoxyethanol splashed into my eyes.
Solution:

o Immediately flush your eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[1]

o Seek immediate medical attention.[1]
e Do not rub your eyes.

Problem: | got 2-Propoxyethanol on my skin.
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Solution:

Immediately flush the affected skin with plenty of water for at least 15 minutes.[1]

Remove contaminated clothing and shoes while flushing.[1]

Seek medical attention.[1]

Wash contaminated clothing before reuse.[2]

Quantitative Data Summary

Parameter Value Reference
LD50 (Oral, rat) 1746 - 15918 mg/kg [1]
Flash Point 51.67 °C (125 °F) [1]
Autoignition Temperature 230 °C (446 °F) [1]
Lower Explosion Limit 1.26 vol% [1]
Upper Explosion Limit 15.8 vol% [1]

Occupational Exposure Limits

None listed [1]
(OSHA, ACGIH, NIOSH)

Experimental Protocols
Protocol for Safe Handling and Use of 2-Propoxyethanol

o Risk Assessment: Before starting any experiment, conduct a thorough risk assessment for
the use of 2-Propoxyethanol. Identify potential hazards and determine the necessary
control measures.

e Engineering Controls:
o Always handle 2-Propoxyethanol in a well-ventilated area.[1]

o For procedures that may generate vapors, use a certified chemical fume hood.
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» Personal Protective Equipment (PPE):
o Wear chemical safety goggles.[1][3]
o Wear a lab coat and closed-toe shoes.

o Wear chemically resistant gloves (e.qg., nitrile, neoprene). Inspect gloves for any signs of
degradation or puncture before use.

e Handling Procedures:

[e]

Ground and bond containers when transferring material to prevent static discharge.[1]

o

Avoid contact with eyes, skin, and clothing.[1]

[¢]

Use the smallest amount of the chemical necessary for the experiment.

[¢]

Keep the container tightly closed when not in use.[1]
» Waste Disposal:

o Collect all 2-Propoxyethanol waste in a designated, properly labeled, and sealed
container.

o Follow your institution's hazardous waste disposal procedures.[7]

o Emergency Preparedness:
o Ensure that a safety shower and eyewash station are readily accessible.
o Know the location of the spill kit and fire extinguisher.

o Be familiar with the emergency contact numbers for your facility.

Visualizations
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Caption: Workflow for Safely Handling 2-Propoxyethanol.
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Caption: Emergency Response for 2-Propoxyethanol Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Mitigating health risks associated with 2-
Propoxyethanol exposure in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165432#mitigating-health-risks-associated-with-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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